Cas no 623122-67-8 ((2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 623122-67-8
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 5708546
• PubChem ID: 908559
• Update Time: 2025-07-17

(2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 623122-67-8
• Z196385692
• EN300-36342
• AKOS002352084
• CS-0299378
• 2-(4-Ethoxybenzylidene)-6-hydroxybenzofuran-3(2h)-one
• 2-[(4-Ethoxyphenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• (2E)-2-[(4-ethoxyphenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• MFCD04065455
• 2-[(4-ethoxyphenyl)methylene]-6-hydroxybenzo[b]furan-3-one
• (2E)-2-[(4-ethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C17H14O4/c1-2-20-13-6-3-11(4-7-13)9-16-17(19)14-8-5-12(18)10-15(14)21-16/h3-10,18H,2H2,1H3/b16-9+
• InChI Key： AGXCGBRUCXUNAZ-CXUHLZMHSA-N
• SMILES： O1/C(=C/C2C=CC(=CC=2)OCC)/C(C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 520.0±50.0 °C at 760 mmHg
• Flash Point: 196.7±23.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 623122-67-8)

The compound (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS: 623122-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This brief aims to summarize the latest research findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its ability to interact with various biological targets. The presence of the ethoxyphenyl and hydroxybenzofuranone moieties has been shown to play a critical role in its bioactivity. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, with particular emphasis on its stereochemical configuration, which is crucial for its biological efficacy.

In vitro and in vivo studies have demonstrated that (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways. Additionally, preliminary data suggest that this compound may have potential applications in the treatment of neurodegenerative diseases, owing to its neuroprotective effects.

Further investigations into the pharmacokinetics and pharmacodynamics of this compound are underway. Early results indicate favorable bioavailability and low toxicity, making it a promising candidate for drug development. However, more comprehensive studies, including clinical trials, are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, (2Z)-2-(4-ethoxyphenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one represents a promising lead compound in the search for novel therapeutic agents. Its multifaceted biological activities and favorable physicochemical properties underscore its potential for further development. Future research should focus on optimizing its structure-activity relationships and exploring its mechanisms of action in greater detail.